Cas no 1025-88-3 (5-Methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 5-Methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 1025-88-3
• MF: C₁₀H₈N₄O₄
• MW: 248.19492149353
• MDL: MFCD00173063
• CID: 893311
• PubChem ID: 2768762
• Update Time: 2024-11-26

5-Methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid
• 5-?methyl-?1-?(4-?nitrophenyl)?-1H-?1,?2,?4-?Triazole-?3-?carboxylic acid
• 5-methyl-1-(4-nitrophenyl)-1,2,4-triazole-3-carboxylic acid
• 1-(p-Nitrophenyl)-3-carboxy-5-methyl-1,2,4-triazol
• 1-(p-Nitro-phenyl)-5-methyl-1,2,4-triazol-carbonsaeure-(3)
• 5-Methyl-1-(4-nitro-phenyl)-1H-[1,2,4]triazol-3-carbonsaeure
• 5-methyl-1-(4-nitro-phenyl)-1H-[1,2,4]triazole-3-carboxylic acid
• 5-Methyl-1-<4-nitro-phenyl>-1,2,4-triazol-3-carbonsaeure
• HMS2598H08
• MFCD00173063
• 5-methyl-1(4-nitrophenyl)-1h-1,2-4-triazole-3-carboxylic acid
• AGPQLGNAAHYBPG-UHFFFAOYSA-N
• 5-Methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxylicacid
• DA-38885
• J-517720
• CHEMBL1466251
• SMR000337811
• 1025-88-3
• 1H-1,2,4-Triazole-3-carboxylic acid, 5-methyl-1-(4-nitrophenyl)-
• BAA02588
• AKOS005069617
• 12G-348S
• DTXSID80377666
• SCHEMBL1820467
• MLS000755431

• MDL： MFCD00173063
• Inchi： 1S/C10H8N4O4/c1-6-11-9(10(15)16)12-13(6)7-2-4-8(5-3-7)14(17)18/h2-5H,1H3,(H,15,16)
• InChI Key： AGPQLGNAAHYBPG-UHFFFAOYSA-N
• SMILES： OC(C1N=C(C)N(C2C=CC(=CC=2)[N+](=O)[O-])N=1)=O

Computed Properties

• Exact Mass: 248.05500
• Monoisotopic Mass: 248.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 203-205°C
• Boiling Point: 544.4±52.0 °C at 760 mmHg
• Flash Point: 283.1±30.7 °C
• PSA: 113.83000
• LogP: 1.70530
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

5-Methyl-1-(4-nitrophenyl)-1H-1,2,4-triazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)